4-[2-(4-Acetamidophenyl)acetyl]-2-methylmorpholine-2-carboxylic acid

• IUPAC Name: 4-[2-(4-acetamidophenyl)acetyl]-2-methylmorpholine-2-carboxylic acid
• InChI: InChI=1S/C16H20N2O5/c1-11(19)17-13-5-3-12(4-6-13)9-14(20)18-7-8-23-16(2,10-18)15(21)22/h3-6H,7-10H2,1-2H3,(H,17,19)(H,21,22)
• InChI Key: ALQJWUPQEBMLGS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC(=O)N2CCOC(C2)(C)C(=O)O
• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol

Description

4-[2-(4-Acetamidophenyl)acetyl]-2-methylmorpholine-2-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is also known as AMMA, which is an abbreviation for its chemical name. AMMA belongs to the class of morpholine carboxylic acid derivatives and has a molecular formula of C17H20N2O5.

Mechanism of Action

The mechanism of action of AMMA involves the inhibition of specific enzymes and pathways that are involved in the development and progression of diseases such as cancer and inflammation. For instance, AMMA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is overexpressed in various cancers and plays a critical role in the development and progression of these diseases.
Biochemical and Physiological Effects:
AMMA has been shown to exhibit several biochemical and physiological effects such as anti-inflammatory, antioxidant, and anticancer activities. These effects are attributed to the inhibition of specific enzymes and pathways involved in these diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMMA in lab experiments is its potent activity against specific enzymes and pathways involved in various diseases. However, one of the limitations of using AMMA is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research and development of AMMA. One of the potential applications of AMMA is in the development of new drugs for the treatment of cancer and inflammation. Additionally, further studies are needed to investigate the potential therapeutic applications of AMMA in other diseases such as neurological disorders. Furthermore, the development of new synthetic methods for the preparation of AMMA could lead to the discovery of new derivatives with improved properties.

Synthesis Methods

The synthesis of AMMA involves the reaction of 4-acetamidobenzoyl chloride with 2-methylmorpholine-2-carboxylic acid in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields AMMA as a white solid, which can be purified by recrystallization.

Scientific Research Applications

AMMA has been extensively studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Several studies have reported that AMMA exhibits potent anti-inflammatory and anticancer activities by inhibiting the activity of specific enzymes and pathways involved in these diseases.